Cas no 1443309-51-0 (Ethyl 2-((3-isopropoxyphenyl)thio)-2-oxoacetate)

Ethyl 2-((3-isopropoxyphenyl)thio)-2-oxoacetate structure
1443309-51-0 structure
Product Name:Ethyl 2-((3-isopropoxyphenyl)thio)-2-oxoacetate
CAS No:1443309-51-0
MF:C13H16O4S
MW:268.328742980957
CID:5714355
PubChem ID:91655198
Update Time:2026-03-11

Ethyl 2-((3-isopropoxyphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-iso-propoxyphenyl)sulfanyl-2-oxo-acetate
    • 1443309-51-0
    • Ethyl2-((3-isopropoxyphenyl)thio)-2-oxoacetate
    • Ethyl 2-((3-isopropoxyphenyl)thio)-2-oxoacetate
    • ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)sulfanylacetate
    • Acetic acid, 2-[[3-(1-methylethoxy)phenyl]thio]-2-oxo-, ethyl ester
    • MDL: MFCD15145762
    • Inchi: 1S/C13H16O4S/c1-4-16-12(14)13(15)18-11-7-5-6-10(8-11)17-9(2)3/h5-9H,4H2,1-3H3
    • InChI Key: WUFBNOOLGAVRTF-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)OCC)=O)C1=CC=CC(=C1)OC(C)C

Computed Properties

  • Exact Mass: 268.07693016g/mol
  • Monoisotopic Mass: 268.07693016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 375.9±44.0 °C(Predicted)

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